Cas no 1894420-74-6 (4-Pyrimidinecarboxylic acid, 2-(4-bromo-2-thienyl)-1,6-dihydro-6-oxo-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(4-bromo-2-thienyl)-1,6-dihydro-6-oxo-
• CAS No: 1894420-74-6
• MF: C₉H₅BrN₂O₃S
• MW: 301.116599798203
• CID: 5277383
• Update Time: 2025-10-31

4-Pyrimidinecarboxylic acid, 2-(4-bromo-2-thienyl)-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(4-bromo-2-thienyl)-1,6-dihydro-6-oxo-

• Inchi： 1S/C9H5BrN2O3S/c10-4-1-6(16-3-4)8-11-5(9(14)15)2-7(13)12-8/h1-3H,(H,14,15)(H,11,12,13)
• InChI Key： RYEWHWCWYHHFFP-UHFFFAOYSA-N
• SMILES： C1(C2SC=C(Br)C=2)NC(=O)C=C(C(O)=O)N=1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(4-bromo-2-thienyl)-1,6-dihydro-6-oxo-

4-Pyrimidinecarboxylic Acid, 2-(4-Bromo-2-Thienyl)-1,6-Dihydro-6-Oxo-

The compound 4-Pyrimidinecarboxylic acid, 2-(4-bromo-2-thienyl)-1,6-dihydro-6-oxo-, also known by its CAS number 1894420-74-6, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrimidine ring system substituted with a bromothiophene moiety and a carboxylic acid group. The combination of these functional groups makes it a versatile molecule with applications ranging from drug discovery to material science.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of anti-cancer agents and enzyme inhibitors. The presence of the bromothiophene group in this compound adds further complexity to its structure, potentially enhancing its bioactivity and selectivity. Researchers have demonstrated that such substitutions can significantly influence the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic interventions.

The synthesis of 4-Pyrimidinecarboxylic acid, 2-(4-bromo-2-thienyl)-1,6-dihydro-6-oxo- involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrimidine ring system and the subsequent substitution with the bromothiophene group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, reflecting the ongoing advancements in synthetic chemistry.

In terms of biological activity, this compound has shown potential as an inhibitor of several key enzymes involved in cellular signaling pathways. For instance, studies have indicated that it may modulate the activity of kinases and other protein targets associated with cancer progression. These findings underscore its role as a lead compound in drug discovery programs aimed at developing novel therapeutic agents.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with various biological targets, while quantum chemical calculations have shed light on its electronic structure and reactivity. Such computational approaches are increasingly being utilized to accelerate drug development processes and reduce costs.

Moreover, the compound's structural features make it an attractive candidate for exploring supramolecular chemistry and self-assembling systems. Its ability to form hydrogen bonds and engage in π–π interactions could lead to innovative materials with applications in electronics and sensing technologies.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(4-bromo-2-thienyl)-1,6-dihydro-6-oxo- represents a cutting-edge molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is poised to play a pivotal role in advancing both medicinal chemistry and materials science.